Cas no 2411247-92-0 (N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide)

• Product Name: N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide
• CAS No: 2411247-92-0
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5357224
• PubChem ID: 154880545
• Update Time: 2025-07-01

N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z4323352055
• N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide
• N-(1-ethyl-5-oxopyrrolidin-3-yl)-N-{[1-(2-methylpropyl)-1H-pyrazol-5-yl]methyl}prop-2-enamide

• Inchi： 1S/C17H26N4O2/c1-5-16(22)20(15-9-17(23)19(6-2)11-15)12-14-7-8-18-21(14)10-13(3)4/h5,7-8,13,15H,1,6,9-12H2,2-4H3
• InChI Key： JHCCGBBKFVILNS-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1CC)N(C(C=C)=O)CC1=CC=NN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4

Additional information on N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide

Professional Introduction to Compound with CAS No. 2411247-92-0 and Product Name: N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide

Compound with the CAS number 2411247-92-0 and the product name N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a pyrrolidinone core and a pyrazole moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The< strong>N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide molecule exhibits a complex arrangement of functional groups that contribute to its biological activity. The presence of the pyrrolidinone ring, a well-known pharmacophore in medicinal chemistry, indicates potential interactions with enzymes and receptors involved in various metabolic pathways. Additionally, the pyrazole substituent enhances the compound's ability to modulate biological processes by providing multiple binding sites for target proteins.

Recent studies in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The< strong>pyrrolidinone and< strong>pyrazole moieties in this compound are particularly noteworthy, as they have been extensively studied for their pharmacological properties. For instance, derivatives of these heterocycles have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The current compound builds upon this existing knowledge, aiming to leverage these structural motifs for enhanced therapeutic efficacy.

The synthesis of< strong>N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[[2-(2-methylpropyl)pyrazol-3-yl]methyl]prop-2-enamide involves a series of carefully orchestrated chemical reactions that ensure the proper arrangement of functional groups. Advanced synthetic techniques, including transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling, have been employed to construct the complex molecular framework. These methods not only enhance yield but also improve the purity of the final product, which is crucial for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that this compound exhibits significant potential as an inhibitor of key enzymes involved in disease pathways. The< strong>pyrrolidinone moiety is particularly effective in binding to enzymes such as kinases and phosphodiesterases, which are often dysregulated in various diseases. Furthermore, the< strong>pyrazole substituent contributes to additional interactions with biological targets, potentially leading to a synergistic effect that enhances therapeutic outcomes.

The< strong>N-(1-Ethyl-5-oxopyrrolidin-3-yl)-N-[ [2-(2-methylpropyl)pyrazol -3 - yl ]methyl ] prop - 2 - enamide has been tested in various cellular and animal models to assess its pharmacological properties. Initial results indicate that it demonstrates good bioavailability and low toxicity profiles, suggesting its suitability for further development into a clinical candidate. Additionally, its ability to cross the blood-brain barrier opens up possibilities for treating central nervous system disorders.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for this compound. Molecular modeling techniques have been used to predict binding affinities and identify potential drug-target interactions. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening of numerous compounds. The< strong>CAS No. 2411247 - 92 - 0-labeled compound is one example where computational tools have played a pivotal role in optimizing its structure for improved efficacy.

The future prospects for< strong>N-(1-Ethyl - 5 - oxopyrrolidin - 3 - yl ) - N-[ [ 2 -( 2 - methyl prop y l ) pyrazol - 3 - yl ] methyl ] prop - 2 - enamide are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate this promising lead into a viable drug candidate. The compound's unique structural features make it an attractive starting point for further chemical modifications aimed at enhancing its pharmacological properties.

In conclusion, the compound with CAS number< strong>2411247 - 92 - 0, known as< strong>N-(1-Ethyl - 5 - oxopyrrolidin - 3 - yl ) - N-[ [ 2 -( 2 - methyl prop y l ) pyrazol - 3 - yl ] methyl ] prop - 2 - enamide, represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and multifaceted interactions with biological targets position it as a promising candidate for further development into novel therapeutic agents. With continued research and collaboration within the scientific community, this compound has the potential to contribute significantly to advancements in medicine.